2-(2,4-Dichlorophenyl)-5-(2-methyl-3-furyl)-1,3,4-oxadiazole

• Molecular Formula: C13H8Cl2N2O2
• Molecular Weight: 295.12 g/mol
• IUPAC Name: 2-(2,4-dichlorophenyl)-5-(2-methylfuran-3-yl)-1,3,4-oxadiazole
• InChI: InChI=1S/C13H8Cl2N2O2/c1-7-9(4-5-18-7)12-16-17-13(19-12)10-3-2-8(14)6-11(10)15/h2-6H,1H3
• InChI Key: BRDMZAVGIOCLFP-UHFFFAOYSA-N
• SMILES: CC1=C(C=CO1)C2=NN=C(O2)C3=C(C=C(C=C3)Cl)Cl

Description

2-(2,4-Dichlorophenyl)-5-(2-methyl-3-furyl)-1,3,4-oxadiazole is a synthetic organic compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and material science. This compound is also known as DCMP and belongs to the family of oxadiazoles, which are widely used as building blocks for the synthesis of various bioactive molecules.

Mechanism of Action

The mechanism of action of 2-(2,4-Dichlorophenyl)-5-(2-methyl-3-furyl)-1,3,4-oxadiazole is not fully understood. However, studies have suggested that this compound can interact with various cellular targets, including DNA, proteins, and enzymes. DCMP has been reported to induce DNA damage and inhibit the activity of certain enzymes involved in cell proliferation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(2,4-Dichlorophenyl)-5-(2-methyl-3-furyl)-1,3,4-oxadiazole have been studied in vitro and in vivo. Studies have shown that this compound can induce oxidative stress and alter the expression of various genes involved in cell signaling and metabolism. DCMP has also been reported to affect the levels of certain neurotransmitters in the brain, suggesting potential applications in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(2,4-Dichlorophenyl)-5-(2-methyl-3-furyl)-1,3,4-oxadiazole in lab experiments include its high purity, stability, and ease of synthesis. However, the limitations include its low solubility in water and potential toxicity to living organisms.

Future Directions

There are several future directions for the research on 2-(2,4-Dichlorophenyl)-5-(2-methyl-3-furyl)-1,3,4-oxadiazole. One of the potential directions is the development of new anticancer agents based on the structure of DCMP. Another potential direction is the development of new herbicides with improved selectivity and environmental safety. Additionally, the potential applications of DCMP in the treatment of neurological disorders and other diseases warrant further investigation.

Synthesis Methods

The synthesis of 2-(2,4-Dichlorophenyl)-5-(2-methyl-3-furyl)-1,3,4-oxadiazole has been reported using different methods. One of the commonly used methods involves the reaction of 2,4-dichlorophenyl hydrazine with 2-methyl-3-furoic acid in the presence of phosphorus oxychloride and triethylamine. The reaction mixture is then refluxed in acetic anhydride to yield the desired product.

Scientific Research Applications

2-(2,4-Dichlorophenyl)-5-(2-methyl-3-furyl)-1,3,4-oxadiazole has been extensively studied for its potential applications in various fields of science. In the field of medicine, this compound has shown promising results as an anticancer agent. Studies have shown that DCMP can induce apoptosis in cancer cells by activating the caspase pathway. DCMP has also been reported to inhibit the growth of tumor cells by blocking the cell cycle progression.
In agriculture, DCMP has been studied for its potential use as a herbicide. Studies have shown that this compound can selectively inhibit the growth of certain weed species without affecting the growth of crops. This makes DCMP a promising candidate for the development of environmentally friendly herbicides.